molecular formula C20H18N2O4S2 B2454803 N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-5-methylthiophene-2-sulfonamide CAS No. 922036-63-3

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-5-methylthiophene-2-sulfonamide

Cat. No. B2454803
CAS RN: 922036-63-3
M. Wt: 414.49
InChI Key: FURUKYHPZQRTGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-5-methylthiophene-2-sulfonamide” is a synthetic compound . It belongs to the dibenzo[b,f][1,4]oxazepine class of chemicals.


Molecular Structure Analysis

The molecular structure of this compound is complex, as indicated by its IUPAC name. The compound contains several functional groups, including an oxazepine ring and a sulfonamide group . The exact structure would need to be confirmed by spectroscopic analysis.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 360.43 and a molecular formula of C18 H20 N2 O4 S . It has a logP value of 3.211, a logD value of 3.1917, and a logSw value of -3.7776 . These values suggest certain characteristics about the compound’s solubility and distribution in the body.

Scientific Research Applications

Asymmetric Synthesis

Asymmetric alkynylation of cyclic imines, including dibenzo[b,f][1,4]oxazepines, is achieved by combining chiral phosphoric acids with Ag(I) catalysts. This method facilitates the synthesis of optically active dibenzo[b,f][1,4]oxazepine derivatives containing a carbon-carbon triple bond, with high enantiomeric excess (ee). Such derivatives are valuable in the development of chirally pure pharmaceuticals (Ren, Wang, & Liu, 2014).

Biomass-Involved Synthesis

A biomass-derived strategy has been developed for synthesizing diversified benzo-fused N-heterocycles, including dibenzo[b,f][1,4]oxazepine derivatives. This approach utilizes biomass-derived N-arylated 2-aminophenols for synthesizing these compounds, showcasing an environmentally friendly method in chemical synthesis (Zhang et al., 2015).

Catalytic Enantioselective Reactions

Catalytic enantioselective aza-Reformatsky reactions with dibenzo[b,f][1,4]oxazepines lead to the synthesis of chiral beta-amino esters, preserving optical purity. This process is crucial for creating compounds with specific stereochemistry, which is important in drug design and synthesis (Munck et al., 2017).

Development of Carbonic Anhydrase Inhibitors

Research on [1,4]oxazepine-based primary sulfonamides has shown strong inhibition of human carbonic anhydrases, a crucial enzyme in many physiological processes. This discovery has implications for developing new therapeutic agents (Sapegin et al., 2018).

Asymmetric Transfer Hydrogenation

The first report on asymmetric transfer hydrogenation (ATH) of dibenzo[b,f][1,4]oxazepine compounds in water has been documented. This process provides a green and efficient way to produce biologically active dibenzo[b,f][1,4]oxazepines with high enantioselectivity (More & Bhanage, 2017).

Synthesis of Novel N-Heterocycles

The synthesis of novel benzo-fused N-heterocycles, including dibenzo[b,f][1,4]oxazepines, has been achieved through various innovative methods. These methods contribute to expanding the chemical space in medicinal chemistry and drug discovery (Tayade & Kale, 2016).

properties

IUPAC Name

N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-5-methylthiophene-2-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O4S2/c1-12-4-7-18-16(10-12)22(3)20(23)15-11-14(6-8-17(15)26-18)21-28(24,25)19-9-5-13(2)27-19/h4-11,21H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FURUKYHPZQRTGG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC=C(S4)C)C(=O)N2C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-5-methylthiophene-2-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.